(6-Fluoro-4-((4-methoxyphenyl)sulfonyl)quinolin-3-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [6-fluoro-4-(4-methoxyphenyl)sulfonylquinolin-3-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C24H18FNO5S/c1-30-17-6-3-15(4-7-17)23(27)21-14-26-22-12-5-16(25)13-20(22)24(21)32(28,29)19-10-8-18(31-2)9-11-19/h3-14H,1-2H3
• InChI Key: IMBWLNNJKPSBML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2S(=O)(=O)C4=CC=C(C=C4)OC)F
• Molecular Formula: C24H18FNO5S
• Molecular Weight: 451.5 g/mol

Description

The compound is a type of fluoroquinolone, a class of antibiotics that are particularly effective against bacteria by inhibiting their DNA replication. It also contains a quinoline moiety, which is a heterocyclic aromatic organic compound with the formula C9H7N.

Synthesis Analysis

Fluoroquinolones are typically synthesized by introducing fluorine atoms at specific positions on the quinoline skeleton. The synthesis of quinoline derivatives often involves reactions of anilines with malonic acid equivalents.

Molecular Structure Analysis

The molecular structure of fluoroquinolones and quinolines involves a bicyclic system with a nitrogen atom at one of the positions. The exact structure of the specific compound you’re asking about would require more specific information.

Chemical Reactions Analysis

The chemical reactions involving fluoroquinolones and quinolines are diverse and depend on the specific substituents present on the ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound would depend on its exact structure. Fluoroquinolones, in general, are known for their high level of antibacterial activity and wide spectrum of action.

Mechanism of Action

Fluoroquinolones work by inhibiting bacterial DNA-gyrase, preventing the bacteria from replicating. This mechanism of action is different from other classes of antibiotics, allowing fluoroquinolones to be effective against strains resistant to other antibiotics.

Safety and Hazards

As with any compound, the safety and hazards would depend on the specific structure and properties of the compound. Fluoroquinolones are generally considered safe for use as antibiotics, but they can have side effects and should be used under the guidance of a healthcare professional.

Future Directions

The future directions in the research and development of fluoroquinolones and quinolines could involve the synthesis of new derivatives with improved properties, the exploration of new synthetic methods, and the investigation of their biological activities.